Cas no 1856488-73-7 (3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid
• CAS No: 1856488-73-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6113706
• PubChem ID: 130857193
• Update Time: 2025-05-20

3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1856488-73-7
• EN300-6748092
• 3-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid
• 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid

• Inchi： 1S/C15H19NO4/c17-14(18)9-8-13-7-4-10-16(13)15(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)
• InChI Key： MVHUUGASVWTMMM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC1CCC(=O)O)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid

Introduction to 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic Acid (CAS No. 1856488-73-7)

3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid (CAS No. 1856488-73-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Pyrrolidine-2-carboxylic acid, is a derivative of pyrrolidine, a five-membered heterocyclic amine. The presence of the benzyloxycarbonyl (Boc) protecting group on the nitrogen atom of the pyrrolidine ring makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid consists of a pyrrolidine ring with a carboxylic acid group attached to the 3-position and a benzyloxycarbonyl group protecting the nitrogen atom. This unique structure provides several key advantages in synthetic chemistry, including enhanced stability, improved solubility, and the ability to undergo selective chemical transformations.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid. Research has shown that this compound can serve as a building block for the synthesis of peptides and peptidomimetics, which are crucial in drug discovery and development. Peptides derived from this compound have demonstrated promising activity in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

One notable application of 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid is in the development of inhibitors for specific enzymes. For example, studies have explored its use in designing inhibitors for proteases, kinases, and other enzymes involved in disease pathways. These inhibitors have shown potential in treating conditions such as Alzheimer's disease, cancer, and viral infections.

The synthetic versatility of 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid has also led to its use in the synthesis of complex natural products. Natural products are known for their diverse biological activities and have been a rich source of lead compounds for drug discovery. By incorporating this compound into synthetic routes, chemists can access a wide range of structurally complex molecules with potential therapeutic value.

In addition to its role in drug discovery, 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid has been investigated for its use in materials science. The unique properties of this compound make it suitable for the development of functional materials with applications in areas such as drug delivery systems and biomedical devices. For instance, polymers derived from this compound have shown promise in creating biodegradable materials that can be used for controlled drug release.

The stability and reactivity of 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid have been extensively studied to optimize its use in various synthetic processes. Researchers have developed efficient methods for the preparation and purification of this compound, ensuring high yields and purity levels. These advancements have facilitated its widespread adoption in both academic and industrial settings.

In conclusion, 3-{1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}propanoic acid (CAS No. 1856488-73-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for the synthesis of bioactive molecules and functional materials. As research continues to uncover new applications and improve synthetic methodologies, this compound is likely to play an increasingly important role in advancing healthcare and materials science.